2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile

• Molecular Formula: C19H19IN4O2
• Molecular Weight: 462.3 g/mol
• IUPAC Name: 2-[(2Z)-2-[(3-iodo-4-prop-2-enoxyphenyl)methylidene]hydrazinyl]-4-(methoxymethyl)-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C19H19IN4O2/c1-4-7-26-18-6-5-14(9-17(18)20)11-22-24-19-16(10-21)15(12-25-3)8-13(2)23-19/h4-6,8-9,11H,1,7,12H2,2-3H3,(H,23,24)/b22-11-
• InChI Key: JWDVHRPBJZKKHE-JJFYIABZSA-N
• Isomeric SMILES: CC1=CC(=C(C(=N1)N/N=C\C2=CC(=C(C=C2)OCC=C)I)C#N)COC
• SMILES: CC1=NC(=C(C(=C1)COC)C#N)NN=CC2=CC(=C(C=C2)OCC=C)I
• Canonical SMILES: CC1=CC(=C(C(=N1)NN=CC2=CC(=C(C=C2)OCC=C)I)C#N)COC

Description

2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile, also known as AIMN, is a novel compound that has gained significant attention due to its potential applications in scientific research. AIMN is a synthetic compound that belongs to the class of nicotinonitrile derivatives. It has been found to possess various biochemical and physiological effects, making it a promising candidate for a range of research applications.

Mechanism of Action

The mechanism of action of 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile is not fully understood. However, it has been suggested that the compound exerts its biological effects by interacting with specific molecular targets in cells. 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. This inhibition results in an increase in acetylcholine levels, which can have various physiological effects.
Biochemical and Physiological Effects:
2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has been found to possess various biochemical and physiological effects. It has been shown to exhibit antitumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has also been found to possess antiviral activity against certain viruses, such as herpes simplex virus and human immunodeficiency virus. Additionally, 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile is its potential applications in various scientific research fields. 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has been found to possess various biological activities, making it a promising candidate for drug development. However, one of the limitations of 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile is its relatively low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research and development of 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile. One potential direction is the investigation of the compound's potential applications in drug development. 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has been found to possess various biological activities, making it a promising candidate for the development of new drugs. Another potential direction is the investigation of the compound's mechanism of action. Further research is needed to fully understand how 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile exerts its biological effects. Additionally, the development of new synthesis methods for 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile could help to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile involves the reaction of 2-amino-4-(methoxymethyl)-6-methylnicotinonitrile with 4-(allyloxy)-3-iodobenzaldehyde in the presence of hydrazine hydrate. The reaction proceeds via a condensation reaction, resulting in the formation of 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile. The synthesis of 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has been optimized to yield high purity and high yields of the compound.

Scientific Research Applications

2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has been found to have potential applications in a range of scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to possess various biological activities, such as antitumor, antiviral, and anti-inflammatory properties. 2-{2-[4-(Allyloxy)-3-iodobenzylidene]hydrazino}-4-(methoxymethyl)-6-methylnicotinonitrile has also been found to inhibit the activity of certain enzymes, making it a potential candidate for drug development.